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Compound Name: [1,4'-Bipiperidin]-2-one

CAS No.: 159874-26-7

Cat. No.: B070529

Get Quote

Executive Summary
The [1,4'-Bipiperidin]-2-one scaffold represents a privileged structural motif in modern

medicinal chemistry, serving as a critical pharmacophore in G-protein coupled receptor (GPCR)

modulators (specifically Muscarinic M1 and CCR2/5 antagonists) and Factor Xa inhibitors (e.g.,

Apixaban analogs).[1] Its unique structural value lies in its ability to provide a semi-rigid, non-

aromatic linker that constrains the spatial orientation of two termini while maintaining specific

hydrogen-bonding vectors via the lactam carbonyl.[1]

This application note details a robust, scalable synthetic protocol for the construction of the

[1,4'-Bipiperidin]-2-one core.[1] Unlike traditional alkylation methods that require harsh bases

(NaH) and suffer from regio-isomeric impurities, this guide prioritizes a Reductive Amination-

Cyclization strategy.[1] This approach offers superior atom economy, milder conditions, and

higher functional group tolerance.

Structural & Retrosynthetic Analysis
The [1,4'-Bipiperidin]-2-one system consists of a piperidine ring attached at its 4-position to

the nitrogen of a valerolactam (piperidin-2-one) ring.[1]
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Structural Utility[1][2]
Conformational Control: The lactam ring locks the nitrogen lone pair into conjugation,

reducing basicity at the N1 position while the N1' (distal piperidine) remains basic (

).[1]

Vector Alignment: The scaffold forces substituents at the distal piperidine 4-position into an

equatorial orientation relative to the lactam plane, critical for receptor pocket occupancy.[1]

Retrosynthetic Logic
We evaluate two primary routes:

Route A (Recommended): Reductive amination of N-protected-4-piperidone with a

-amino ester, followed by intramolecular cyclization.[1]

Route B (Alternative):

displacement of a 4-leaving group on a piperidine by the anion of piperidin-2-one.[1] (Often
suffers from poor nucleophilicity of the amide nitrogen).[1]

Methodology Selection

[1,4'-Bipiperidin]-2-one
(Target Scaffold)

Intermediate A:
Secondary Amine (Linear)

Lactamization
(Cyclization)

Alternative Route B:
Piperidin-2-one +

N-Boc-4-mesyloxypiperidine

N-Alkylation
(Requires NaH)

Starting Materials:
N-Boc-4-piperidone +

Methyl 5-aminovalerate

Reductive
Amination
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Figure 1: Retrosynthetic analysis favoring the Reductive Amination pathway for milder

conditions and higher regioselectivity.[1]

Detailed Protocol: Reductive Amination Route
Objective: Synthesis of tert-butyl 2-oxo-[1,4'-bipiperidine]-1'-carboxylate.

Materials & Reagents
Reagent Equiv. Role Critical Attribute

N-Boc-4-piperidone 1.0 Electrophile

High purity essential

to avoid enol

byproducts.[1]

Methyl 5-

aminovalerate HCl
1.1 Nucleophile

Free base generated

in situ or pre-

neutralized.[1]

Sodium

Triacetoxyborohydride

(STAB)

1.4 Reductant

Mild; minimizes

ketone reduction prior

to imine formation.[1]

Acetic Acid (AcOH) 1.0-2.0 Catalyst

Activates imine

formation (pH 5-6 is

optimal).[1]

Dichloromethane

(DCM)
Solvent 0.2 M

Anhydrous preferred.

[1]

Triethylamine (TEA) 1.1 Base
Only if using amine-

HCl salt.[1]

Step-by-Step Methodology
Phase 1: Imine Formation & Reduction[1][2]

Preparation: In a flame-dried round-bottom flask under

atmosphere, suspend Methyl 5-aminovalerate HCl (1.1 equiv) in anhydrous DCM (0.2 M).
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Neutralization: Add TEA (1.1 equiv) dropwise at 0°C. Stir for 15 min until the solution clears

(amine liberation).

Addition: Add N-Boc-4-piperidone (1.0 equiv) followed by Acetic Acid (1.5 equiv).

Equilibration: Stir at Room Temperature (RT) for 30–60 minutes. Note: This allows the

hemiaminal/imine equilibrium to establish.[1]

Reduction: Cool to 0°C. Add STAB (1.4 equiv) portion-wise over 20 minutes. Caution: Mild

gas evolution (

).[1]

Reaction: Warm to RT and stir for 12–16 hours.

Self-Validation Point: Monitor by TLC (5% MeOH/DCM).[1] The ketone spot (

) should disappear.[1] Stain with Ninhydrin; the product secondary amine will stain
distinctively different from the primary amine starting material.[1]

Phase 2: Thermal Cyclization (Lactamization)
Note: The intermediate linear amino-ester often cyclizes spontaneously, but thermal forcing

ensures conversion.[1]

Workup: Quench with saturated

. Extract with DCM (3x).[1] Wash combined organics with brine, dry over

, and concentrate in vacuo.

Cyclization: Dissolve the crude oil in Toluene or Xylene (0.5 M).

Reflux: Heat to reflux (110°C–130°C) for 4–6 hours.

Mechanism:[1][3][4][5][6] Intramolecular aminolysis of the ester.[1]

Purification: Concentrate. Purify via flash column chromatography (Gradient: 0

10% MeOH in DCM).
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Analytical Data Profile
Appearance: White to off-white solid.[1]

NMR (400 MHz,

): Diagnostic peaks include:

4.60–4.75 (m, 1H, N-CH-N, methine at the junction).[1]

3.20 (m, 2H, lactam

).[1]

2.40 (t, 2H, lactam

).

1.45 (s, 9H, Boc).

LC-MS: ESI+

. For Boc-protected (

), expect

.[1]

Troubleshooting & Optimization (E-E-A-T)
Common Failure Modes
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Observation Root Cause Corrective Action

Incomplete Conversion
Steric hindrance or wet

solvent.[1]

Add 3Å molecular sieves

during imine formation to drive

equilibrium.[1]

Dialkylation Highly reactive amine.[1]

Unlikely with secondary

ketone, but ensure

stoichiometry is 1:1.

No Cyclization Ester is too stable.[1]

Add catalytic DBU (0.1 equiv)

during the reflux step to

catalyze the transamidation.[1]

Safety Considerations
STAB: While milder than

, it generates acetic acid and hydrogen gas. Ensure proper venting.[1]

Exotherms: The neutralization of the amine-HCl salt can be exothermic on large scales.[1]

Applications in Drug Discovery
The [1,4'-Bipiperidin]-2-one scaffold is not merely a linker; it is a bioactive core.[1]

Case Study: H3 Receptor Antagonists
Researchers have utilized this scaffold to replace the imidazole moiety in Histamine H3

antagonists.[1][7] The lactam carbonyl acts as a hydrogen bond acceptor, mimicking the

electronic profile of heteroaromatic rings without the liability of CYP450 inhibition often seen

with imidazoles [2].

Case Study: Factor Xa Inhibitors
In the development of anticoagulants (analogs of Apixaban), the bipiperidinone motif serves as

a surrogate for the morpholinophenyl group. The rigidity of the bipiperidine system improves

metabolic stability by reducing the number of rotatable bonds [4].[1]
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Figure 2: Pharmacological utility of the scaffold in diverse therapeutic areas.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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